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Compound of Interest

Compound Name:
Bis(cyclopentadienyl)magnesium(I

I)

Cat. No.: B12059958

Get Quote

CAS Number: 1284-72-6

Synonyms: Magnesocene, MgCp₂, Dicyclopentadienylmagnesium

Executive Summary
Bis(cyclopentadienyl)magnesium(II), also known as magnesocene, is an organometallic

compound with the formula Mg(C₅H₅)₂.[1] As a main group s-block metallocene, it possesses a

unique sandwich structure consisting of a central magnesium ion coordinated by two

cyclopentadienyl (Cp) anions.[1][2] This white, crystalline solid is highly reactive, particularly

towards air and moisture, making it a valuable reagent and precursor in various fields of

chemistry and material science.[2] Its applications span from the synthesis of other

organometallic compounds and catalysis in polymerization to its use in chemical vapor

deposition (CVD) and atomic layer deposition (ALD) for producing magnesium-containing thin

films.[2][3] This guide provides a comprehensive overview of the technical data, experimental

protocols, and key applications of Bis(cyclopentadienyl)magnesium(II) for researchers,

scientists, and professionals in drug development.
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Chemical and Physical Properties
Bis(cyclopentadienyl)magnesium(II) is a white crystalline solid that is highly sensitive to air

and moisture.[2] It is pyrophoric, meaning it can ignite spontaneously on contact with air, and

reacts violently with water.[1][4] Due to its reactivity, it must be handled and stored under an

inert atmosphere, such as nitrogen or argon.[2]

Quantitative Data
The key physical and structural properties of Bis(cyclopentadienyl)magnesium(II) are

summarized in the tables below.

Property Value Reference

CAS Number 1284-72-6 [1]

Molecular Formula C₁₀H₁₀Mg [1]

Molecular Weight 154.49 g/mol [4]

Appearance White crystals or powder [1]

Melting Point 176 °C (349 °F; 449 K) [1]

Boiling Point
Decomposes at 290.0 °C

(554.0 °F; 563.1 K)
[1]

Sublimation
Sublimes at 100 °C at

atmospheric pressure
[1]

Density 1.1 g/cm³ [1]

Vapor Pressure 0.043 mmHg @ 25 °C [1]

Solubility in Water Reacts violently [1]

Solubility in Organic Solvents
Soluble in ethers (e.g., THF)

and some hydrocarbons
[1]
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Structural Parameter

Value (Solid Phase,

X-ray

Crystallography)

Value (Gas Phase,

Electron Diffraction)
Reference

Average Mg-C bond

distance
2.30 Å Similar to solid phase [1]

Average C-C bond

distance
1.39 Å Similar to solid phase [1]

Cp ring conformation
Staggered (D₅d point

group)

Eclipsed (D₅h point

group)
[1]

Spectroscopic Data
Spectroscopic methods are crucial for the characterization of

Bis(cyclopentadienyl)magnesium(II).

Spectroscopy Type Data Reference

¹H NMR

The THF adduct, Cp₂Mg·2THF,

in C₆D₆ shows a signal for the

C₅H₅ protons at τ 3.80 (δ 6.20

ppm).

[5]

Mass Spectrometry (EI)

Molecular ion peak (M⁺) is

observed. The spectrum

shows the parent ion and

fragments corresponding to

the loss of cyclopentadienyl

rings.

[6]

IR Spectroscopy

The vibrational spectra have

been studied to elucidate the

structure and bonding of the

compound.

[7]
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Several methods exist for the synthesis of Bis(cyclopentadienyl)magnesium(II). Due to its

pyrophoric nature, all manipulations must be performed under an inert atmosphere using

Schlenk line or glovebox techniques.

Experimental Protocols
4.1.1 Titanium-Catalyzed Synthesis in Tetrahydrofuran (THF)

This method allows for the synthesis of magnesocene under mild conditions.[1]

Materials:

Magnesium turnings

Cyclopentadiene (freshly cracked from dicyclopentadiene)

Anhydrous Tetrahydrofuran (THF)

Cyclopentadienyltitanium trichloride (CpTiCl₃) (catalyst)

Anhydrous diethyl ether

n-hexane

Schlenk flask and standard Schlenk line equipment

Procedure:

To a Schlenk flask containing magnesium turnings (4.9 g, 0.2 mol) and a catalytic amount

of CpTiCl₃ (0.88 g, 4 mmol), add 100 ml of anhydrous THF.[5]

Add freshly cracked cyclopentadiene (13.2 g, 0.2 mol) to the stirred suspension at room

temperature under an argon or nitrogen atmosphere.[5]

Stir the reaction mixture for 48 hours at room temperature.[5]

Filter the reaction mixture to remove any unreacted magnesium.[5]
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Evaporate the volatile components from the filtrate under reduced pressure to yield a

viscous black residue. This residue contains the THF adduct, Cp₂Mg·2THF.[5]

To isolate the solvent-free magnesocene, heat the residue to 120 °C under vacuum. The

product will sublime.[5]

Alternatively, the black residue can be extracted with n-hexane to yield Cp₂Mg with a

reported yield of around 60% based on magnesium.[5]
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Caption: Workflow for the titanium-catalyzed synthesis of
Bis(cyclopentadienyl)magnesium(II).

4.1.2 Purification by Sublimation

Sublimation is an effective method for purifying magnesocene, as it has a relatively high vapor

pressure.[1]

Apparatus: A standard laboratory sublimation apparatus with a cold finger condenser.

Procedure:

Place the crude Bis(cyclopentadienyl)magnesium(II) in the bottom of the sublimation

apparatus under an inert atmosphere.

Assemble the apparatus and evacuate it to a pressure of around 0.5 kPa.

Cool the cold finger with a circulating coolant (e.g., cold water or a dry ice/acetone slurry).

Gently heat the bottom of the apparatus containing the crude product to approximately 85-

100 °C.

The Bis(cyclopentadienyl)magnesium(II) will sublime and deposit as pure crystals on

the cold finger.

Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room

temperature under vacuum.

Vent the apparatus with an inert gas before collecting the purified crystals.

Structure and Reactivity
The structure of Bis(cyclopentadienyl)magnesium(II) is a classic example of a sandwich

compound.[1] The nature of the bonding between the magnesium and the cyclopentadienyl

rings has been a subject of discussion, with evidence suggesting a significant ionic character.

[1]
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Its high reactivity stems from the electropositive nature of magnesium and the ability of the

cyclopentadienyl ligands to be displaced.

Key Reactions
5.1.1 Ligand Exchange (Transmetalation)

Bis(cyclopentadienyl)magnesium(II) is a common reagent for the transfer of

cyclopentadienyl ligands to other metals, forming a variety of other metallocenes. This reaction

is driven by the formation of a stable magnesium halide salt.[1]

Reaction: Mg(C₅H₅)₂ + MCl₂ → M(C₅H₅)₂ + MgCl₂ (where M is a transition metal)

5.1.2 Formation of Half-Sandwich Compounds

In the presence of magnesium halides in a coordinating solvent like THF, an equilibrium is

established, forming half-sandwich compounds.[1]

Reaction: Mg(C₅H₅)₂ + MgX₂ ⇌ 2 CpMgX (in THF; X = halide)
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Key Reaction Pathways of Magnesocene
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Caption: Major reaction pathways for Bis(cyclopentadienyl)magnesium(II).

Applications
The unique reactivity of Bis(cyclopentadienyl)magnesium(II) makes it a versatile compound

in both academic research and industrial applications.
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Precursor in Organometallic Synthesis: It is a primary reagent for synthesizing a wide range

of other cyclopentadienyl and metallocene compounds.[2]

Catalysis: Magnesium complexes derived from magnesocene can act as catalysts in various

chemical transformations, including polymerization reactions.[3]

Materials Science (CVD/ALD): It serves as a precursor for the deposition of magnesium-

containing thin films, which are important in the semiconductor industry for applications such

as dielectric layers.[3]

Potential in Energy Storage: There is research interest in its use as a component of

electrolytes for next-generation magnesium-ion batteries.[1]

Relevance to Drug Development
While Bis(cyclopentadienyl)magnesium(II) is not a therapeutic agent itself, its role in

synthetic chemistry is relevant to the pharmaceutical industry. Organometallic compounds, and

metallocenes in particular, are important as catalysts for creating complex organic molecules.

[6] The ability to facilitate specific bond formations efficiently and selectively is crucial in the

synthesis of active pharmaceutical ingredients (APIs).[6] Magnesocene can be used to

generate magnesium-based catalysts or reagents that are employed in steps of a larger

synthetic route towards a drug candidate.[3]

Safety and Handling
Bis(cyclopentadienyl)magnesium(II) is a hazardous material and requires strict safety

protocols for handling.

Hazards:

Pyrophoric: Catches fire spontaneously when exposed to air.[4]

Water-Reactive: Reacts violently with water, releasing flammable gases.[4]

Corrosive: Causes severe skin burns and eye damage.[4]

Handling:
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Always handle in a well-ventilated area, preferably within a glovebox or under an inert

atmosphere using a Schlenk line.[2]

Avoid all personal contact, including inhalation.[4]

Do not allow contact with moisture or air.[2]

Keep away from heat, sparks, and open flames.[4]

Personal Protective Equipment (PPE):

Wear fire/flame resistant and impervious clothing.[8]

Use chemical-resistant gloves inspected prior to use.[4]

Wear tightly fitting safety goggles and a face shield.[8]

If there is a risk of inhalation, use a full-face respirator.[8]

Storage:

Store in a tightly sealed container under an inert, dry atmosphere (e.g., argon or nitrogen).

[2]

Store away from heat and ignition sources.[2]

Conclusion
Bis(cyclopentadienyl)magnesium(II) is a highly reactive and versatile organometallic

compound with significant utility in synthesis and materials science. Its well-defined structure

and predictable reactivity make it an important tool for chemists. However, its hazardous nature

necessitates rigorous adherence to safety protocols. For professionals in drug development, its

value lies in its role as a precursor to catalysts and reagents that can enable the efficient

synthesis of complex molecular architectures. A thorough understanding of its properties and

handling requirements is essential for its safe and effective use in a research and development

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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